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Compound of Interest

Compound Name:
4-Methyl-1H-indole-2-

carbaldehyde

CAS No.: 58518-51-7

Cat. No.: B2956635

Get Quote

Executive Summary
Objective: To provide a definitive technical guide for the structural validation of 4-Methyl-1H-
indole-2-carbaldehyde (C₁₀H₉NO), distinguishing it from common regioisomers (e.g., 5-methyl

or 3-carbaldehyde analogs).

Verdict: While 1D NMR (

H,

C) provides functional group confirmation, it fails to definitively assign regio-positioning of the
methyl and aldehyde substituents due to the electronic similarity of the indole benzene ring
positions. 2D NMR techniques (specifically HMBC and NOESY) are non-negotiable
requirements for structural certification. The detection of a specific Nuclear Overhauser Effect
(NOE) between the C4-Methyl group and the C3-Proton is the critical "smoking gun" for
validation.

Part 1: The Structural Challenge
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In drug discovery, substituted indoles are privileged scaffolds. However, synthetic pathways

often yield regioisomeric mixtures. For 4-Methyl-1H-indole-2-carbaldehyde, two primary

ambiguities exist:

Methyl Position: Is the methyl group at C4, C5, C6, or C7?

Aldehyde Position: Is the formyl group at C2 or C3?

Standard 1D Proton NMR shows a methyl singlet (~2.5 ppm), an aldehyde singlet (~9.8 ppm),

and a broad NH singlet. The aromatic region contains a complex splitting pattern that is often

insufficient for ab initio assignment without comparative standards.

Part 2: Comparative Analysis of Validation
Techniques
This section compares the diagnostic utility of standard versus advanced NMR techniques for

this specific molecule.

Technique 1: 1D H and C NMR (Baseline)
Function: Identifies functional groups (CHO, NH, CH₃) and proton counts.

Limitation: High ambiguity in the aromatic region. The chemical shift differences between H5,

H6, and H7 in 4-methylindole vs. 5-methylindole are subtle (<0.2 ppm) and solvent-

dependent.

Verdict:Insufficient for structural proof.

Technique 2: COSY & HSQC (Fragment Assignment)
Function:

COSY (Correlation Spectroscopy): Maps scalar coupling (J-coupling) between adjacent

protons (e.g., H5 ↔ H6 ↔ H7).

HSQC (Heteronuclear Single Quantum Coherence): Links protons to their directly

attached carbons.[1]
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Value: Establishes the spin system of the benzene ring (3 contiguous protons) and confirms

the C3 position has a proton (via HSQC).

Verdict:Necessary but not sufficient. It proves the existence of a 3-spin system but does not

anchor the methyl group to C4 definitively relative to the nitrogen.

Technique 3: HMBC (The Skeleton Builder)[2]
Function: Heteronuclear Multiple Bond Correlation shows 2-bond (

) and 3-bond (

) couplings.[2]

Application to Target:

Aldehyde Anchor: The aldehyde proton (CHO) will show a strong

correlation to C2 and a

correlation to C3. This definitively places the aldehyde at C2 (distinguishing from 3-CHO).

Methyl Anchor: The Methyl protons will correlate to C4 (

), C3a (

), and C5 (

).

Verdict:High Value. Connects the fragments but relies on accurate assignment of quaternary

carbons (C3a/C7a), which can be difficult.

Technique 4: NOESY (The Spatial Validator)
Function: Nuclear Overhauser Effect Spectroscopy detects protons that are spatially close

(<5 Å) regardless of bond connectivity.

The "Smoking Gun" Correlation: In 4-methylindole derivatives, the Methyl group at C4 is

spatially "peri" to the proton at C3 (on the pyrrole ring).
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Target (4-Me): Strong NOE between CH₃ and H3.

Alternative (5-Me): NOE between CH₃ and H4/H6; NO interaction with H3.

Verdict:Definitive. This is the gold standard for distinguishing the 4-methyl isomer.

Part 3: Experimental Data & Protocol
Simulated Spectral Data (CDCl₃, 500 MHz)
Note: Values are representative of 4-substituted indole-2-carboxaldehydes.

Atom
Position (ppm) Multiplicity (ppm)

Key HMBC (

)

Key NOESY
(Spatial)

NH (1) 9.20 br s -
C2, C3, C3a,

C7a

H7, H2 (if 3-

CHO)

C2 (CHO) - - 136.5 - -

CHO

(Aldehyde)
9.85 s 182.5 C2, C3 H3

H3 7.35
d (

Hz)
114.2 C2, C3a, C7a

Me-4, CHO,

NH

C3a - - 127.8 - -

C4 - - 130.5 - -

Me-4 (Methyl) 2.65 s 18.5 C4, C3a, C5 H3, H5

H5 6.95 d 120.1 C3a, C7 Me-4, H6

H6 7.25 t 125.4 C4, C7a H5, H7

H7 7.40 d 111.8 C5, C3a H6, NH

C7a - - 137.2 - -
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The following diagram illustrates the logical flow for validating the structure, highlighting the

critical decision points provided by HMBC and NOESY.

Unknown Indole Derivative

1D Proton NMR
(Identify Functional Groups)

Is Aldehyde present?

HSQC + COSY
(Assign Spin Systems)

Yes

HMBC Experiment
(Long Range Connectivity)

CHO correlations:
CHO -> C2 (Strong) & C3

NOESY Experiment
(Spatial Proximity)

CRITICAL CHECK:
NOE between Me-4 & H-3?

CONFIRMED:
4-Methyl-1H-indole-2-carbaldehyde

Yes (Strong Crosspeak)

REJECT:
Isomer (likely 5, 6, or 7-Me)

No (Absence of Peak)
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Click to download full resolution via product page

Caption: Logical workflow for structural elucidation. The NOESY step serves as the final

gatekeeper for regioisomer confirmation.

Correlation Map (Visualizing the "Smoking Gun")
This diagram visualizes the specific intramolecular interactions that define the 4-methyl-2-

carbaldehyde isomer.

NH
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(Me-4 <-> H3)HMBCHMBC

Click to download full resolution via product page

Caption: Atom-to-atom correlation map. The green solid line represents the critical spatial NOE

interaction between the Methyl group and H3, unique to the 4-methyl isomer.
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Part 4: Detailed Experimental Protocol
To ensure reproducibility and data integrity (E-E-A-T), follow this protocol.

Sample Preparation:

Dissolve 5–10 mg of the solid compound in 0.6 mL of DMSO-d₆ or CDCl₃.

Note: DMSO-d₆ is preferred for indoles to sharpen the NH signal and prevent exchange,

though CDCl₃ is acceptable if the NH signal is not critical for the specific assignment.

Filter the solution through a cotton plug into a high-quality 5mm NMR tube to remove

particulates that cause line broadening.

Acquisition Parameters (600 MHz recommended, 400 MHz minimum):

Temperature: 298 K (25°C).

NOESY: Use a mixing time (

) of 300–500 ms.

Rationale: This duration is optimal for small molecules (MW ~159 g/mol ) to observe the

negative NOE (or positive ROE in viscous solvents) without excessive spin diffusion.

HMBC: Optimize for long-range coupling constant

Hz.

Relaxation Delay (D1): Set to

seconds to ensure full relaxation of methyl protons for accurate integration.

Processing:

Apply Zero Filling to at least 2K points in F1.

Use a sine-bell squared apodization function (QSINE) for 2D spectra to enhance

resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2956635/docs#structural-validation-of-4-methyl-1h-
indole-2-carbaldehyde-a-comparative-nmr-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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